Benzene, 1-(bromomethyl)-4,5-dichloro-2-nitro-

• IUPAC Name: 1-(bromomethyl)-4,5-dichloro-2-nitrobenzene
• InChI: InChI=1S/C7H4BrCl2NO2/c8-3-4-1-5(9)6(10)2-7(4)11(12)13/h1-2H,3H2
• InChI Key: HSVILZRSIHLKDX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Cl)Cl)[N+](=O)[O-])CBr
• Molecular Formula: C7H4BrCl2NO2
• DSSTOX Substance ID: DTXSID70455543
• Molecular Weight: 284.92 g/mol
• CAS RN: 93213-80-0

Description

“Benzene, 1-(bromomethyl)-4,5-dichloro-2-nitro-” is a complex organic compound. It’s a derivative of benzene, which is an aromatic hydrocarbon. The molecule consists of a benzene ring substituted with a bromomethyl group. It’s used in laboratory chemicals and synthesis of substances.

Synthesis Analysis

The synthesis of polysubstituted benzenes like this compound involves multiple steps. The presence of electron-withdrawing groups (such as nitro) ortho and para to the chlorine substantially enhance the rate of substitution. A third mechanism for nucleophilic substitution has been proposed, characterized by initial addition of the nucleophile to the aromatic ring, followed by loss of a halide anion from the negatively charged intermediate.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the formula C7H7Br. It’s also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex. It’s known that benzene reacts with chlorine or bromine in the presence of a catalyst, replacing one of the hydrogen atoms on the ring by a chlorine or bromine atom. The product of the elimination reaction is a highly reactive intermediate called benzyne, which reacts rapidly with any available nucleophile.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are similar to those of benzene. Benzene is a nonpolar molecule and is usually a colorless liquid with a characteristic aroma. It’s immiscible with water but is readily miscible with organic solvents.

Mechanism of Action

The mechanism of action for this compound involves a two-step process characterized by initial addition of the nucleophile (hydroxide ion or water) to the aromatic ring, followed by loss of a halide anion from the negatively charged intermediate. This mechanism is called SNAr.

Safety and Hazards

This compound is considered hazardous. It’s a flammable liquid and vapor, causes skin irritation, and is toxic to aquatic life with long-lasting effects. It’s advised to avoid breathing its dust/fume/gas/mist/vapors/spray, and to use it only outdoors or in a well-ventilated area.